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Compound of Interest

Compound Name: 6-Chloro-[2,4'-bipyridin]-4-amine

Cat. No.: B8165411

Get Quote

In-Depth Technical Guide: 6-Chloro-[2,4'-bipyridin]-4-amine

Executive Summary

6-Chloro-[2,4'-bipyridin]-4-amine is a specialized heterocyclic intermediate critical to the

synthesis of next-generation kinase inhibitors, particularly those targeting the Wnt signaling

pathway (e.g., Porcupine inhibitors). Structurally defined by a 2,4'-bipyridine core substituted

with a chloro group at the 6-position and an amine at the 4-position, this molecule serves as a

"lynchpin" scaffold. Its unique halogenation pattern allows for sequential, orthogonal

functionalization—essential for Structure-Activity Relationship (SAR) optimization in drug

discovery.

This guide details the molecular architecture, synthesis protocols, and strategic applications of

6-Chloro-[2,4'-bipyridin]-4-amine, providing researchers with a robust framework for its

utilization.

Molecular Architecture & Properties[1][2]
The molecule's efficacy as a pharmacophore stems from its electronic and steric profile. The

2,4'-bipyridine system is a privileged scaffold in medicinal chemistry, often mimicking the biaryl
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motifs found in potent kinase inhibitors.

Property Specification

IUPAC Name 6-Chloro-[2,4'-bipyridin]-4-amine

Molecular Formula C₁₀H₈ClN₃

Molecular Weight 205.64 g/mol

Core Scaffold 2,4'-Bipyridine (Pyridine-Pyridine linkage)

Key Substituents

C6-Chloro: Electrophilic handle for SNAr or

cross-coupling.C4-Amine: H-bond donor;

nucleophilic handle for amide coupling.[1]

Electronic Character
Electron-deficient (due to pyridine nitrogens and

chloro substituent).

pKa (Predicted)
~3.5 (Pyridine N), ~2.0 (Amine N - weakly basic

due to electron withdrawal).

Structural Insight: The 2,4'-linkage introduces a twist angle between the two pyridine rings

(typically 20-40° in solution) to minimize steric clash between protons. This non-planar

conformation is crucial for binding to the ATP-binding pockets of kinases or the acyl-binding

pocket of Porcupine (PORCN), where induced fit is a key mechanism of action.

Synthesis & Manufacturing Protocol
The synthesis of 6-Chloro-[2,4'-bipyridin]-4-amine requires precise regiocontrol to avoid bis-

coupling or polymerization. The most robust route utilizes a Suzuki-Miyaura cross-coupling

between a dihalo-pyridine and a boronic acid.

Core Reaction: Regioselective Suzuki Coupling
Precursors:

2,6-Dichloro-4-aminopyridine (Electrophile)

4-Pyridylboronic acid (Nucleophile)
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Reaction Scheme: 2,6-Dichloro-4-aminopyridine + 4-Pyridylboronic acid → 6-Chloro-[2,4'-
bipyridin]-4-amine

Step-by-Step Protocol:

Setup: In a 250 mL round-bottom flask, dissolve 2,6-dichloro-4-aminopyridine (1.0 eq) and 4-

pyridylboronic acid (1.1 eq) in a mixture of 1,4-Dioxane/Water (4:1 v/v).

Why Dioxane/Water? This solvent system solubilizes both the organic halide and the

inorganic base while maintaining a high enough boiling point for the reaction.

Base Addition: Add Na₂CO₃ (2.0 eq). Degas the solution by bubbling N₂ for 15 minutes.

Critical Step: Oxygen removal is vital to prevent homocoupling of the boronic acid or

oxidation of the catalyst.

Catalyst Addition: Add Pd(PPh₃)₄ (5 mol%). Quickly seal the flask under N₂ atmosphere.

Reflux: Heat the mixture to 90-100°C for 12-16 hours.

Monitoring: Check progress via TLC (50% EtOAc/Hexanes) or LC-MS. Look for the

disappearance of the starting dichloride (m/z ~163) and appearance of the product (m/z

~206).

Workup: Cool to room temperature. Dilute with water and extract with EtOAc (3x).[2] Wash

combined organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

Purification: Purify via flash column chromatography (SiO₂). Elute with a gradient of 0-10%

MeOH in DCM.

Note: The product is polar due to the pyridine nitrogens and free amine.

Self-Validating Checkpoint:

1H NMR (DMSO-d6): Look for the characteristic pair of doublets for the 4-pyridyl ring (AA'BB'

system) and two distinct singlets for the central pyridine ring protons (H3 and H5), confirming

the asymmetric substitution.
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MS (ESI): Observe the [M+H]⁺ peak at 206/208 with a 3:1 intensity ratio, confirming the

presence of a single chlorine atom.

Strategic Applications in Drug Discovery
This molecule acts as a "Lynchpin" intermediate, allowing medicinal chemists to elaborate the

scaffold in two distinct directions (Orthogonal Functionalization).

A. Wnt Pathway / Porcupine Inhibitors
The Wnt signaling pathway is a major target in oncology (e.g., colorectal cancer). Porcupine

(PORCN) inhibitors like WNT974 (LGK974) utilize a biaryl core.

Role: The 2,4'-bipyridine core mimics the biaryl system of LGK974.

Mechanism: The 4-amine can be acylated to form the "tail" that extends into the solvent-

exposed region of the enzyme, while the 6-chloro group can be substituted with a lipophilic

"head" group to occupy the deep hydrophobic pocket.

B. Orthogonal Functionalization Logic
Step 1 (Amide Coupling): The C4-amine is acylated (e.g., with phenylacetic acid derivatives).

Step 2 (SNAr or Suzuki): The C6-chloro is displaced by a nucleophile (amine/alkoxide) or

coupled with another aryl boronic acid.

Why this order? The amine is nucleophilic now. Once acylated, the pyridine ring becomes

more electron-deficient, activating the C6-Cl for easier displacement in Step 2.

Visualization of Reaction Logic
The following diagram illustrates the synthesis and downstream functionalization pathways,

highlighting the strategic value of the C6-Cl and C4-NH2 handles.
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Caption: Synthesis and orthogonal functionalization strategy for 6-Chloro-[2,4'-bipyridin]-4-
amine.

Analytical Profile
Technique Expected Signal / Characteristic

1H NMR (400 MHz, DMSO-d6)

δ 8.65 (d, 2H): Pyridine-B (C2', C6')δ 7.90 (d,

2H): Pyridine-B (C3', C5')δ 7.10 (s, 1H):

Pyridine-A (C3)δ 6.85 (s, 1H): Pyridine-A (C5)δ

6.50 (br s, 2H): NH₂ (Exchangeable)

LC-MS (ESI+)
m/z 206.0 / 208.0: [M+H]⁺ (Characteristic 3:1

Chlorine Isotope Pattern)

TLC (50% EtOAc/Hex) Rf ~ 0.3: Mid-polar spot, UV active (254 nm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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